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Introduction

Fluorescent 2-deoxyglucose (2-DG) analogs are powerful tools for visualizing glucose uptake
in living cells and tissues. These molecules mimic glucose and are taken up by cells through
glucose transporters (GLUTSs).[1][2][3] Once inside the cell, they are typically phosphorylated,
which traps them intracellularly, allowing for the assessment of glucose uptake activity. The
most widely used of these analogs is 2-[N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-
glucose (2-NBDG).[1][2][3][4] This and other fluorescent analogs provide a non-radioactive
alternative to traditional methods like the use of [L8F]FDG in positron emission tomography
(PET), enabling researchers to study glucose metabolism at the single-cell level with high
spatial and temporal resolution.[1][2][3][5] Applications range from basic research in cell
metabolism to high-throughput screening for anti-cancer drugs.[1][5]

Fluorescent 2-DG Analogs: A Comparative Overview

Several fluorescent 2-DG analogs have been developed, each with distinct characteristics. The
choice of analog depends on the specific application, instrumentation available, and the
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biological system being studied.

Anal Fluorophor Excitation Emission Molecular Key
nalo
. e (nm) (nm) Weight (Da) Features
Most widely
] used,
7-Nitrobenz- )
compatible
2-oxa-1,3-
2-NBDG ) ~465-475 ~540-550 342.29 with standard
diazol-4-yl
GFP/FITC
(NBD) .
filter sets.[6]
[71[8]
NBD group at
the 6-
position, may
7-Nitrobenz- have different
2-oxa-1,3- transport and
6-NBDG ) ~468 ~538 342.29 )
diazol-4-yl metabolic
(NBD) fate
compared to
2-NBDG.[5]
[9]
Near-infrared
(NIR) probe,
suitable for in
) Vivo imaging
Cy5.5-2DG Cyanine 5.5 ~675 ~694 ~1089
due to deeper
tissue
penetration.
[11[2]
NIR probe
with
Pyropheopho hotodynami
Pyro-2DG y pheop ~667 ~679, 720 - P Y
rbide c therapy
potential.[1]
[2]
© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.ovid.com/journals/numec/abstract/10.1097/mnm.0000000000001812~in-vivo-correlations-of-fluorescent-or-radioisotope?redirectionsource=fulltextview
https://scholarworks.uark.edu/cgi/viewcontent.cgi?article=1034&context=bmeguht
https://www.spiedigitallibrary.org/journals/journal-of-biomedical-optics/volume-14/issue-6/064014/Evaluation-and-clinically-relevant-applications-of-a-fluorescent-imaging-analog/10.1117/1.3259364.full
https://www.mdpi.com/1424-8220/12/4/5005
https://pmc.ncbi.nlm.nih.gov/articles/PMC8546778/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3191878/
https://pubs.acs.org/doi/10.1021/bc050345c
https://pmc.ncbi.nlm.nih.gov/articles/PMC3191878/
https://pubs.acs.org/doi/10.1021/bc050345c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219389?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Note: The bulky nature of some fluorophores may affect the transport and metabolism of the 2-
DG analog, and it is crucial to validate the uptake mechanism in the specific experimental
system.[9][10][11] For instance, the uptake of Cy5.5-2DG may not be mediated by GLUTs.[1][2]

Signaling Pathway of Glucose Uptake and 2-DG
Analog Transport

The uptake of glucose and its fluorescent analogs like 2-NBDG is primarily mediated by
glucose transporters (GLUTSs). Once transported into the cell, 2-DG analogs are
phosphorylated by hexokinase, which traps them inside the cell. This accumulation is the basis

for imaging glucose uptake.
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Glucose and 2-DG Analog Uptake Pathway
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Caption: Cellular uptake of glucose and fluorescent 2-DG analogs.
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Experimental Protocols
Protocol 1: In Vitro 2-NBDG Uptake Assay using
Fluorescence Microscopy

This protocol details the steps for visualizing 2-NBDG uptake in cultured cells.
Materials:

e Cells of interest (e.g., U87MG glioblastoma cells)[1]

e 35 mm glass-bottom culture dishes[1]

o Complete cell culture medium

o Phosphate-Buffered Saline (PBS)

e Glucose-free HEPES buffer (140 mM NacCl, 5 mM KCI, 20 mM HEPES, 2.5 mM MgS04, 1
mM CaCl2, 2 mM sodium pyruvate, pH 7.4)[9]

e 2-NBDG stock solution (e.g., 1 mM in water)[12]

¢ D-glucose (for competition assay)

Fluorescence microscope with appropriate filter sets (e.g., GFP/FITC)
Procedure:

e Cell Seeding: Seed cells (e.g., 1 x 1075 U87MG cells) onto 35 mm glass-bottom culture
dishes and culture for 24 hours.[1]

e Cell Fasting (Optional but Recommended): To enhance 2-NBDG uptake, you can fast the
cells by incubating them in a glucose-free medium for a specific period (e.g., 20-60 minutes).
The optimal fasting time should be determined empirically for each cell line.[7]

e |ncubation with 2-NBDG:

o Wash the cells with PBS.[1]
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o Incubate the cells with 2-NBDG working solution (e.g., 10-50 uM in glucose-free medium)
for 10-30 minutes at 37°C.[1][4]

Competition Assay (Optional): To confirm GLUT-mediated uptake, pre-incubate cells with a
high concentration of D-glucose (e.g., 10-50 mM) for 30 minutes before adding the 2-NBDG
solution.[1]

Washing: After incubation, wash the cells three times with ice-cold PBS to remove
extracellular 2-NBDG.[1]

Imaging: Immediately image the cells using a fluorescence microscope. For 2-NBDG, use a
filter set with excitation around 475 nm and emission around 540 nm.[1][7]
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Workflow for In Vitro 2-NBDG Uptake Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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